2-Chloro-4-(3-propylureido)benzenesulfonyl chloride

• IUPAC Name: 2-chloro-4-(propylcarbamoylamino)benzenesulfonyl chloride
• InChI: InChI=1S/C10H12Cl2N2O3S/c1-2-5-13-10(15)14-7-3-4-9(8(11)6-7)18(12,16)17/h3-4,6H,2,5H2,1H3,(H2,13,14,15)
• InChI Key: LMHGNEOTMWWOLS-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)NC1=CC(=C(C=C1)S(=O)(=O)Cl)Cl
• Molecular Formula: C10H12Cl2N2O3S
• Molecular Weight: 311.18 g/mol

Description

“2-Chloro-4-(3-propylureido)benzenesulfonyl chloride” is a chemical compound with the molecular formula C10H12Cl2N2O3S. It is used for pharmaceutical testing and as a high-quality reference standard for accurate results.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-Chloro-4-(3-propylureido)benzenesulfonyl chloride” include its molecular formula (C10H12Cl2N2O3S), molecular weight (311.18), and its use in pharmaceutical testing.

Scientific Research Applications

Friedel-Crafts Sulfonylation

The compound 2-Chloro-4-(3-propylureido)benzenesulfonyl chloride has been used in various scientific research applications. One notable application is in Friedel-Crafts sulfonylation reactions. Studies demonstrated that ionic liquids such as 1-butyl-3-methylimidazolium chloroaluminate can act as unconventional reaction media for Friedel-Crafts sulfonylation of benzene and substituted benzenes with sulfonyl chloride compounds. This process showed enhanced reactivity and yielded almost quantitative production of diaryl sulfones under ambient conditions. The Lewis acidity of the ionic liquid was found to play a significant role in the conversion rates of this reaction (Nara, Harjani, & Salunkhe, 2001).

Structural and Kinetic Investigations

The compound's derivatives, specifically sterically hindered isomeric forms of dimethyl[methyl(phenylsulfonyl)amino]benzenesulfonyl chloride, have been synthesized and structurally characterized. These compounds were structurally organized as molecular crystals and formed frameworks through hydrogen bonds. The quantum-chemical calculations performed on these compounds provided insights into their electronic structure, further correlating with their intramolecular hydrogen bonds. Kinetic investigations on the substitution reactions of these compounds in aqueous solutions were also conducted, offering valuable data on the stereo-chemical characteristics of these molecules (Rublova, Zarychta, Olijnyk, & Mykhalichko, 2017).

Palladium-Catalyzed C-H Bond Sulfonylation

The compound has also been utilized in palladium-catalyzed C-H bond sulfonylation processes. In a study, the reactivity of (poly)halo-substituted benzenesulfonyl chlorides in palladium-catalyzed ortho-directed C–H bond sulfonylation of 2-arylpyridines was investigated. The process successfully produced halo-substituted diarylsulfones in good to high yields without cleavage of the C–halo bonds, demonstrating the compound's utility in complex chemical transformations (Sasmal, Bera, Doucet, & Soulé, 2018).

Safety And Hazards

The safety data sheet for a similar compound, benzenesulfonyl chloride, indicates that it is considered hazardous. It can cause skin corrosion, serious eye damage, and specific target organ toxicity. It is harmful if swallowed and may cause respiratory irritation.